Nanoimaging of localized plasmon-induced charge separation†

Chemical Communications Pub Date: 2011-04-15 DOI: 10.1039/C1CC10936G

Abstract

Distribution of the plasmon-induced charge separation sites at the Ag nanorod–TiO2 interface is visualized by AFM. The charge separation sites are localized in almost the same way as electric fields around the nanorods, indicating that the charge separation is induced or promoted by the localized electric fields.

Graphical abstract: Nanoimaging of localized plasmon-induced charge separation
Nanoimaging of localized plasmon-induced charge separation†
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